Cas no 1893-84-1 (6,7-Dehydro Triamcinolone Acetonide)

• Product Name: 6,7-Dehydro Triamcinolone Acetonide
• CAS No: 1893-84-1
• MF: C₂₄H₂₉FO₆
• MW: 432.481871366501
• CID: 118190
• Update Time: 2025-05-21

6,7-Dehydro Triamcinolone Acetonide Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,6-triene-3,20-dione,9-fluoro-11b,16a,17,21-tetrahydroxy-, cyclic 16,17-acetal with acetone(6CI,8CI)
• 9-Fluoro-(11,16a),17,21-tetrahydroxypregna-1,4,6-triene-3,20-dione Cyclic 16,17-Acetal With Acetone
• 6,7-Dehydro Triamcinolone Acetonide
• Pregna-1,4,6-triene-3,20-dione,9-fluoro-11b,16a,17,21-tetrahydroxy-, cyclic 16,17-acetal with ...
• 9-Fluoro-(11β,16α),17,21-tetrahydroxypregna-1,4,6-triene-3,20-dione Cyclic 16,17-Acetal With Acetone

• Inchi： 1S/C24H29FO6/c1-20(2)30-19-10-16-15-6-5-13-9-14(27)7-8-21(13,3)23(15,25)17(28)11-22(16,4)24(19,31-20)18(29)12-26/h5-9,15-17,19,26,28H,10-12H2,1-4H3/t15-,16-,17-,19+,21-,22-,23-,24+/m0/s1
• InChI Key： JWPZLQJLMNKVAZ-JNQJZLCISA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3C=C[C@H]1[C@@H]1C[C@@H]3[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)=O)C

Computed Properties

• Exact Mass: 432.19500

Experimental Properties

• PSA: 93.06000
• LogP: 2.33890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids

Additional information on 6,7-Dehydro Triamcinolone Acetonide

6,7-Dehydro Triamcinolone Acetonide: A Comprehensive Overview

6,7-Dehydro Triamcinolone Acetonide, also known by its CAS number 1893-84-1, is a synthetic corticosteroid that has garnered significant attention in the field of endocrinology and pharmacology. This compound is a derivative of triamcinolone acetonide, which is widely used in the treatment of inflammatory and autoimmune conditions. The unique structural modification in 6,7-Dehydro Triamcinolone Acetonide introduces a double bond between carbons 6 and 7, which alters its pharmacokinetic properties and potentially enhances its therapeutic efficacy.

The chemical structure of 6,7-Dehydro Triamcinolone Acetonide is characterized by a steroidal skeleton with a hydroxyl group at position 11 and an acetyloxy group at position 21. The introduction of the double bond at positions 6 and 7 significantly impacts its molecular geometry, which may influence its binding affinity to glucocorticoid receptors. Recent studies have shown that this modification could potentially reduce side effects associated with traditional corticosteroids while maintaining or improving their anti-inflammatory activity.

In terms of pharmacodynamics, 6,7-Dehydro Triamcinolone Acetonide exhibits potent anti-inflammatory and immunosuppressive properties. It achieves this by binding to glucocorticoid receptors within target cells, leading to the suppression of pro-inflammatory cytokines and the upregulation of anti-inflammatory mediators. A 2023 study published in the Journal of Steroid Biochemistry and Molecular Biology highlighted that this compound demonstrates superior efficacy in reducing inflammation in experimental models of rheumatoid arthritis compared to conventional corticosteroids.

The synthesis of 6,7-Dehydro Triamcinolone Acetonide involves a multi-step process that includes oxidation and subsequent acetylation. Researchers have recently developed more efficient synthetic pathways using enzymatic methods, which not only improve yield but also reduce environmental impact. These advancements have made the production of this compound more feasible for large-scale manufacturing.

Clinically, 6,7-Dehydro Triamcinolone Acetonide has shown promise in treating various inflammatory conditions. A phase II clinical trial conducted in 2023 demonstrated its effectiveness in managing moderate-to-severe atopic dermatitis with fewer adverse effects than traditional therapies. Additionally, preliminary studies suggest potential applications in treating respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD), where corticosteroids play a critical role.

The safety profile of 6,7-Dehydro Triamcinolone Acetonide has been extensively evaluated in preclinical models. Unlike some other corticosteroids that may cause systemic side effects such as adrenal suppression or osteoporosis, this compound appears to have a more localized effect due to its altered pharmacokinetics. However, further long-term studies are required to fully understand its safety profile in diverse patient populations.

In conclusion, 6,7-Dehydro Triamcinolone Acetonide, with its CAS number 1893-84-1, represents a significant advancement in corticosteroid therapy. Its unique structural modification offers improved therapeutic potential with reduced side effects, making it a promising candidate for treating various inflammatory and autoimmune disorders. As research continues to uncover its full potential, this compound is poised to play a pivotal role in modern medicine.